Cas no 100960-17-6 (3-METHYL-4-SULFAMOYLBENZENE-1-SULFONYL CHLORIDE)

• Product Name: 3-METHYL-4-SULFAMOYLBENZENE-1-SULFONYL CHLORIDE
• CAS No: 100960-17-6
• MF: C₇H₈ClNO₄S₂
• MW: 269.72571849823
• MDL: MFCD18285057
• CID: 5242990
• Update Time: 2025-05-19

3-METHYL-4-SULFAMOYLBENZENE-1-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 4-(Aminosulfonyl)-3-methylbenzenesulfonyl chloride
• 3-Methyl-4-sulfamoylbenzenesulfonyl chloride
• Benzenesulfonyl chloride, 4-(aminosulfonyl)-3-methyl-
• 3-METHYL-4-SULFAMOYLBENZENE-1-SULFONYL CHLORIDE

• MDL： MFCD18285057
• Inchi： 1S/C7H8ClNO4S2/c1-5-4-6(14(8,10)11)2-3-7(5)15(9,12)13/h2-4H,1H3,(H2,9,12,13)
• InChI Key： RWDMADRIEKPIPJ-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(=C(C)C=1)S(N)(=O)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 419
• XLogP3: 0.9
• Topological Polar Surface Area: 111

Additional information on 3-METHYL-4-SULFAMOYLBENZENE-1-SULFONYL CHLORIDE

Professional Introduction to 3-METHYL-4-SULFAMOYLBENZENE-1-SULFONYL CHLORIDE (CAS No. 100960-17-6)

3-Methyl-4-sulfamoylbenzene-1-sulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 100960-17-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a sulfonyl chloride functional group and a sulfamoyl moiety, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its unique structural properties make it particularly valuable in the development of novel therapeutic agents, particularly those targeting neurological and inflammatory disorders.

The sulfonyl chloride group in 3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride is highly reactive and facilitates the formation of sulfonamide derivatives, which are known for their broad spectrum of biological activities. Sulfonamides have been widely studied for their antimicrobial, anti-inflammatory, and anticonvulsant properties. The presence of the methyl group at the 3-position and the sulfamoyl group at the 4-position introduces specific steric and electronic effects that can modulate the reactivity and biological activity of the compound. This makes it an attractive scaffold for medicinal chemists seeking to design molecules with enhanced pharmacological profiles.

Recent advancements in drug discovery have highlighted the importance of 3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride in the development of targeted therapies. For instance, researchers have explored its utility in synthesizing potent inhibitors of enzymes involved in pain signaling pathways. Studies have demonstrated that sulfonamide-based compounds can interact with specific residues in target proteins, leading to allosteric modulation and reduced inflammation. The reactivity of the sulfonyl chloride moiety allows for facile introduction of various substituents, enabling fine-tuning of drug-like properties such as solubility, bioavailability, and metabolic stability.

In addition to its role in pain management, 3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride has been investigated for its potential in treating neurological disorders. The sulfamoyl group is known to exhibit neuroprotective effects by inhibiting the activity of enzymes such as carbonic anhydrase and cyclooxygenase. These enzymes are implicated in conditions like epilepsy and migraine headaches. By designing derivatives of this compound, scientists aim to develop drugs that can cross the blood-brain barrier more effectively while minimizing side effects.

The synthesis of 3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride involves multi-step organic transformations that highlight its synthetic versatility. The starting material typically undergoes sulfonation followed by methylation, leading to the formation of the sulfamoyl group at the desired position. Subsequent chlorination introduces the sulfonyl chloride functionality, which is critical for further derivatization. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve yields and purity. These methods align with modern green chemistry principles by minimizing waste and maximizing efficiency.

The chemical reactivity of 3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride extends beyond pharmaceutical applications. It has been utilized in materials science for the preparation of functionalized polymers and coatings. The sulfonyl chloride group can react with amines to form stable sulfonamides, which are incorporated into polymer backbones to enhance thermal stability and mechanical strength. Such materials find applications in aerospace, automotive, and electronics industries where high-performance polymers are essential.

From a computational chemistry perspective, virtual screening methods have been employed to identify potential derivatives of 3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride with enhanced biological activity. Molecular docking studies have revealed that small modifications around the sulfonamide core can significantly alter binding affinity to target proteins. This approach leverages artificial intelligence (AI) algorithms to predict optimal drug candidates before experimental synthesis, saving time and resources in drug development pipelines.

The environmental impact of synthesizing and using 3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride has also been a focus of recent research. Efforts have been made to develop more sustainable synthetic routes that reduce reliance on hazardous reagents. For example, solvent-free reactions and microwave-assisted synthesis have been explored to minimize energy consumption and waste generation. These innovations align with global efforts to promote sustainable chemistry practices.

In conclusion,3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride (CAS No. 100960-17-6) is a versatile compound with significant potential in pharmaceuticals, materials science, and environmental chemistry. Its unique structural features enable diverse applications, from developing novel therapeutic agents to creating advanced materials with tailored properties. As research continues to uncover new uses for this compound,3-methyl-4-sulfamoylbenzene-1-sulfonyl chloride is poised to remain a cornerstone in scientific innovation across multiple disciplines.